Cas no 2137600-24-7 ((4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride)

• Product Name: (4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride
• CAS No: 2137600-24-7
• MF: C₅H₉ClN₂O
• MW: 148.590759992599
• CID: 4639922
• Update Time: 2025-05-19

(4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride

• Inchi： 1S/C5H8N2O.ClH/c1-4-5(2-6)8-3-7-4;/h3H,2,6H2,1H3;1H
• InChI Key： WQGJULCJIJFJMD-UHFFFAOYSA-N
• SMILES： C(C1OC=NC=1C)N.Cl

Additional information on (4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride

Introduction to (4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride (CAS No. 2137600-24-7)

(4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride, identified by its CAS number 2137600-24-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole derivative class, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug development. The oxazole ring, a five-membered heterocyclic structure containing oxygen and sulfur atoms, is known for its stability and ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility improvement allows for better bioavailability and more efficient delivery systems, which are essential for therapeutic efficacy. The presence of the methyl group at the 4-position of the oxazole ring and the methanamine moiety at the 5-position introduces unique electronic and steric properties that can influence the compound's reactivity and interaction with biological molecules.

In recent years, there has been a growing interest in oxazole derivatives as pharmacophores due to their ability to modulate various biological pathways. Studies have shown that oxazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer activities. Specifically, (4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride has been investigated for its potential role in inhibiting certain enzymes and receptors involved in disease progression. For instance, research indicates that this compound may interfere with the activity of kinases, which are often overexpressed in cancer cells and play a crucial role in cell proliferation and survival.

One of the most compelling aspects of this compound is its structural versatility. The oxazole core can be modified at multiple positions to tailor its pharmacological properties. For example, substituents at the 2- and 4-positions can influence the compound's binding affinity to target proteins, while modifications at the 5-position can affect its metabolic stability. This flexibility makes (4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride a promising candidate for structure-based drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the oxazole ring efficiently. Additionally, protecting group strategies are often utilized to prevent unwanted side reactions during synthesis. The final step typically involves salt formation with hydrochloric acid to enhance solubility and stability.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between (4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride and biological targets. These studies help predict binding affinities and identify key residues involved in drug-receptor interactions. By leveraging computational tools such as molecular dynamics simulations and quantum mechanics calculations, researchers can optimize the compound's structure for improved pharmacological activity.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit specific enzymes associated with inflammatory diseases and cancer. For example, preliminary studies suggest that it may block the activity of COX-2, an enzyme known for its role in pain and inflammation. Furthermore, its interaction with other enzymes like tyrosine kinases has been explored as a potential therapeutic strategy against certain types of cancer.

In vivo studies have also provided valuable insights into the compound's efficacy and safety profile. Animal models have shown that (4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride can modulate disease-related pathways without significant toxicity. These findings support further investigation into its therapeutic potential. However, additional studies are needed to fully understand its long-term effects and optimal dosing regimens.

The development of novel drug candidates is an iterative process that involves continuous refinement based on experimental data. Researchers are currently exploring ways to improve the bioavailability of this compound through prodrug strategies or nanotechnology-based delivery systems. Additionally, efforts are underway to develop more selective derivatives that target specific disease pathways while minimizing off-target effects.

The role of (4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride in combinatorial therapy is also an area of active research. Studies suggest that it may enhance the efficacy of existing treatments when used in conjunction with other drugs or therapeutic modalities. This approach could lead to more effective treatment regimens for complex diseases such as cancer and chronic inflammatory disorders.

The future prospects for this compound are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms of action, (4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride may emerge as a key player in next-generation pharmaceuticals. Collaborative efforts between synthetic chemists, biologists, and clinicians will be crucial in translating these findings into clinical applications.